3-phenyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzo[c]isoxazole-5-carboxamide

• IUPAC Name: N-[2-(oxan-4-ylsulfanyl)ethyl]-3-phenyl-2,1-benzoxazole-5-carboxamide
• InChI: InChI=1S/C21H22N2O3S/c24-21(22-10-13-27-17-8-11-25-12-9-17)16-6-7-19-18(14-16)20(26-23-19)15-4-2-1-3-5-15/h1-7,14,17H,8-13H2,(H,22,24)
• InChI Key: XWNAMVCNLGJSHV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)C2=CC3=C(ON=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

3-phenyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzo[c]isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C21H22N2O3S and its molecular weight is 382.48. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

The compound's utility in heterocyclic synthesis is notable, as demonstrated in studies where related thiophenylhydrazonoacetates were used to synthesize a variety of heterocyclic derivatives including pyrazole, isoxazole, and others, showcasing its potential in creating diverse biological active compounds (Mohareb et al., 2004).

Antimicrobial Activity

Derivatives showing structural similarities have been evaluated for antimicrobial activities, highlighting the compound's potential in contributing to the development of new antibacterial and antifungal agents. For example, thiazole-aminopiperidine hybrids were found to possess promising activity against Mycobacterium tuberculosis (Jeankumar et al., 2013).

Antibacterial and Antifungal Agents

Compounds such as 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating the potential for related compounds in antibacterial research (Palkar et al., 2017).

Anticancer Activity

Research into novel pyrazole- and tetrazole-related C-nucleosides has identified compounds with moderate inhibitors of tumor cell lines, suggesting potential anticancer applications for structurally related compounds (Popsavin et al., 2002).

Anti-Influenza Virus Activity

A study reported the synthesis of benzamide-based 5-aminopyrazoles and their derivatives showing remarkable activity against the avian influenza virus, highlighting the potential use of related compounds in antiviral research (Hebishy et al., 2020).